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Compound of Interest

Compound Name: DSPE-succinic acid

Cat. No.: B12397511

For scientists and professionals in drug development, 1,2-distearoyl-sn-glycero-3-
phosphoethanolamine-N-[succinyl(polyethylene glycol)]—commonly abbreviated as DSPE-
succinic acid—is a critical component in the formulation of advanced drug delivery systems.
Its unique structure, featuring a phospholipid anchor and a terminal carboxylic acid group,
makes it an invaluable tool for creating functionalized liposomes and nanoparticles. This
technical guide provides a comprehensive overview of commercial sources, key quality
considerations, and detailed protocols for the application of DSPE-succinic acid in research

settings.

Commercial Sources and Specifications

A variety of suppliers offer DSPE-succinic acid for research purposes. When selecting a
supplier, it is crucial to consider not only the cost but also the purity, consistency, and available
documentation. The following table summarizes key information for several prominent
commercial sources.
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Molecular Available  Storage
. Product . . CAS . o
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Name Number
g/mol) s S
DSPE- 100 mg,
BroadPhar o 248253-
succinic >98% 848.2 250 mg, -20°C
m _ 94-3
acid 500 mg
-20°C (1
DSPE-
MedchemE o Not 248253- 5 mg and month),
succinic - 848.14 )
Xpress " specified 94-3 larger sizes  -80°C (6
aci
months)[1]
DSPE- 100 mg,
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Tebubio succinic 848.16 250 mg, -20°C[2]
) Grade 94-3
acid 500 mg
_ DSPE-
InvivoChe o Not 248253- 100 mg, Not
succinic >98% - »
m ] specified 94-3 500 mg specified
acid
) DSPE Powder:
MyBioSour ) ) Research Not Not )
biochemica N N Varies -20°C for 3
ce Grade specified specified
I years[3]

Experimental Protocols

The utility of DSPE-succinic acid lies in its ability to be incorporated into a lipid bilayer and

subsequently conjugated to various molecules via its terminal carboxyl group. Below are

detailed methodologies for key experimental procedures.

Liposome Formulation using Thin-Film Hydration

The thin-film hydration method is a common technique for preparing liposomes incorporating

DSPE-succinic acid.

Materials:

e Primary phospholipid (e.g., DSPC, DPPC)
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e Cholesterol

» DSPE-succinic acid

e Chloroform or a chloroform/methanol mixture

» Hydration buffer (e.g., phosphate-buffered saline, PBS)

» Extruder with polycarbonate membranes of desired pore size
Procedure:

e Lipid Film Preparation:

o Dissolve the primary phospholipid, cholesterol, and DSPE-succinic acid in chloroform in
a round-bottom flask at the desired molar ratio.

o Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask
wall.

o Further dry the film under a vacuum for at least 2 hours to remove residual solvent.
e Hydration:

o Hydrate the dry lipid film with the chosen aqueous buffer by vortexing or gentle agitation.
This results in the formation of multilamellar vesicles (MLVS).

o Extrusion:

o To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion
through polycarbonate membranes with a specific pore size (e.g., 100 nm). This process is
typically repeated 10-20 times.

Bioconjugation via EDC/NHS Chemistry

The terminal carboxyl group of DSPE-succinic acid can be activated using 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS) to
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facilitate covalent bonding with amine-containing molecules such as peptides, proteins, or
small molecule drugs.

Materials:

Liposomes containing DSPE-succinic acid

o EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e Sulfo-NHS (N-hydroxysulfosuccinimide)

 Activation Buffer (e.g., 0.1 M MES, pH 4.5-5.0)

e Coupling Buffer (e.g., PBS, pH 7.2-7.5)

e Amine-containing ligand (peptide, protein, etc.)

e Quenching solution (e.g., hydroxylamine)

 Purification system (e.g., size exclusion chromatography)
Procedure:

» Activation of Carboxyl Groups:

o Resuspend the DSPE-succinic acid-containing liposomes in Activation Buffer.

o Add EDC and sulfo-NHS to the liposome suspension. A typical molar ratio is a 10-50 fold
excess of EDC and sulfo-NHS relative to the amount of DSPE-succinic acid.

o Incubate the reaction for 15-30 minutes at room temperature.
* Removal of Excess Activation Reagents (Optional but Recommended):

o Remove excess EDC and sulfo-NHS by passing the activated liposomes through a
desalting column equilibrated with Coupling Buffer.

o Conjugation to Amine-Containing Ligand:
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o Immediately add the amine-containing ligand to the activated liposome suspension. The
pH should be adjusted to 7.2-7.5 for optimal coupling.

o Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with
gentle mixing.

e Quenching the Reaction:

o Add a quenching solution, such as hydroxylamine, to a final concentration of 10-50 mM to
deactivate any remaining active esters.

o Purification:

o Purify the ligand-conjugated liposomes from unconjugated ligands and reaction
byproducts using size exclusion chromatography or dialysis.

Mandatory Visualizations
Logical Workflow for Supplier Selection
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Workflow for DSPE-Succinic Acid Supplier Selection
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Caption: A logical workflow for selecting a commercial supplier of DSPE-succinic acid.

Experimental Workflow for Targeted Liposome
Formulation
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Experimental Workflow for Targeted Liposome Formulation
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Caption: A typical experimental workflow for creating targeted liposomes using DSPE-succinic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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